Cas no 83763-24-0 (4-Piperidinecarboxamide,N,N-dimethyl-4-phenyl-, hydrochloride (1:1))

83763-24-0 structure
Product name:4-Piperidinecarboxamide,N,N-dimethyl-4-phenyl-, hydrochloride (1:1)
4-Piperidinecarboxamide,N,N-dimethyl-4-phenyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 4-Piperidinecarboxamide,N,N-dimethyl-4-phenyl-, hydrochloride (1:1)
- N,N-dimethyl-4-phenylpiperidine-4-carboxamide monohydrochloride
- N,N-dimethyl-4-phenylpiperidine-4-carboxamide,hydrochloride
- SCHEMBL5356989
- 4-(n,n-dimethylaminocarbonyl)-4-phenylpiperidine
- JJZKYGDMIZQQAR-UHFFFAOYSA-N
- 83763-24-0
- AKOS005987023
- 4-(n,n-dimethylcarbamoyl)-4-phenylpiperidine
- 4-(n,n-dimethylaminocarbonyl)-4-phenyl-piperidine
- EINECS 280-708-6
- NSC 90466
- N,N-dimethyl-4-phenylpiperidine-4-carboxamide
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- Inchi: InChI=1S/C14H20N2O/c1-16(2)13(17)14(8-10-15-11-9-14)12-6-4-3-5-7-12/h3-7,15H,8-11H2,1-2H3
- InChI Key: JJZKYGDMIZQQAR-UHFFFAOYSA-N
- SMILES: CN(C)C(=O)C1(CCNCC1)C2=CC=CC=C2
Computed Properties
- Exact Mass: 232.157563
- Monoisotopic Mass: 232.157563
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 32.3
Experimental Properties
- Density: 1.055
- Boiling Point: 379.5°C at 760 mmHg
- Flash Point: 183.3°C
- Refractive Index: 1.533
4-Piperidinecarboxamide,N,N-dimethyl-4-phenyl-, hydrochloride (1:1) Related Literature
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Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
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Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
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Ying Zhang,Daniel W. Armstrong Analyst, 2011,136, 2931-2940
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4. 45S5 bioactive glass-based scaffolds coated with cellulose nanowhiskers for bone tissue engineeringWei Li,Nere Garmendia,Uxua Pérez de Larraya,Yaping Ding,Rainer Detsch,Alina Grünewald,Judith A. Roether,Dirk W. Schubert,Aldo R. Boccaccini RSC Adv., 2014,4, 56156-56164
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Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112
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Timothée Constantin,Fabio Juliá,Nadeem S. Sheikh,Daniele Leonori Chem. Sci., 2020,11, 12822-12828
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Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
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Charlotte E. Willans,Sara French,Leonard J. Barbour,Jan-André Gertenbach,Peter C. Junk,Gareth O. Lloyd,Jonathan W. Steed Dalton Trans., 2009, 6480-6482
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Feng Shao,Jia Li,Jia-Ping Tong,Jian Zhang,Ming-Guang Chen,Zhiping Zheng,Rong-Bin Huang,Lan-Sun Zheng,Jun Tao Chem. Commun., 2013,49, 10730-10732
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